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An introductory note on nomenclature: In the field of organosilicon chemistry, precision in
naming is paramount. The compound of focus in this guide is systematically named
Chloro(methyl)phenylsilane, corresponding to the CAS Number 1631-82-9.[1][2][3] It is
important for researchers to note that this name is sometimes used interchangeably with
"Chloromethyl(phenyl)silane” in commercial listings, which can lead to ambiguity. The key
structural feature of the compound discussed herein is a chlorine atom directly bonded to the
silicon center, alongside a methyl and a phenyl group.

This guide provides a comprehensive technical overview of Chloro(methyl)phenylsilane,
designed to equip researchers, chemists, and drug development professionals with the
essential knowledge for its effective and safe utilization. We will delve into its physicochemical
characteristics, reactivity, synthesis, and key applications, grounded in established scientific
principles.

Core Chemical Identity and Physical Properties

Chloro(methyl)phenylsilane is a versatile organosilicon compound characterized by a chiral
silicon center bonded to four different substituents: a phenyl group, a methyl group, a hydrogen
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atom, and a reactive chlorine atom. This structure makes it a valuable precursor in
stereoselective synthesis.

1.1. Key Ildentifiers and Properties

A foundational understanding of the physical and chemical properties of
Chloro(methyl)phenylsilane is crucial for its proper handling, storage, and application in
synthetic chemistry.

Property Value Source(s)
CAS Number 1631-82-9 [1][21[3]
Molecular Formula C7HoCISI [1]
Molecular Weight 156.68 g/mol [1]
Appearance Colorless liquid [3]

Boiling Point 113 °C

Density 1.043 g/mL at 25 °C

Refractive Index (n20/D) 1.515

Flash Point 62 °C (143.6 °F) - closed cup [2]

Reacts with water and other
Solubility protic solvents. Soluble in

aprotic organic solvents.

Expert Insight: The reactivity with water is a critical handling parameter. The silicon-chlorine
bond is highly susceptible to hydrolysis, which leads to the formation of silanols and
hydrochloric acid. Therefore, all manipulations must be conducted under strictly anhydrous and
inert conditions (e.g., using a nitrogen or argon atmosphere) to maintain the integrity of the
compound and the success of subsequent reactions.

Synthesis and Reactivity Profile

The synthetic utility of Chloro(methyl)phenylsilane is primarily dictated by the reactivity of the
silicon-chlorine bond.
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2.1. Synthesis Pathway

While commercially available, understanding the synthesis of Chloro(methyl)phenylsilane
provides valuable context for its chemistry. A common synthetic route involves the reaction of
dichloromethylphenylsilane with a suitable reducing agent.
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Caption: General synthesis of Chloro(methyl)phenylsilane.
2.2. Reactivity at the Silicon Center

The core of Chloro(methyl)phenylsilane's reactivity lies in the polar Si-Cl bond. The silicon atom
is electrophilic, making it a target for nucleophilic attack. This reactivity allows for the
substitution of the chlorine atom with a wide variety of nucleophiles, including organometallic
reagents, alkoxides, and amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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